Cas no 1029872-54-5 (Vemurafenib)

• Product Name: Vemurafenib
• CAS No: 1029872-54-5
• MF: C₂₃H₁₈ClF₂N₃O₃S
• MW: 489.92213010788
• CID: 820027
• PubChem ID: 42611257
• Update Time: 2025-06-19

Vemurafenib Chemical and Physical Properties

Names and Identifiers

• Vemurafenib
• PLX 4032
• N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-propanesulfonamide
• PLX-4032
• plx4032 Vemurafenib
• PLX-4032,Vemurafenib
• VeMurafenib (PLX 4032)
• Vemurafenib,PLX 4032
• N-(3-{[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl}-2,4-difluorophenyl)propane-1-sulfonamide
• RG 7204
• RO 5185426
• Zelboraf
• Plx-4032 (RG7024)
• Vemurafenib Plx-4032 (RG7024)
• PLX4032,Vemurafenib, Free Base
• PLX4032
• RG7204
• N-(3-(5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
• Vemurafenib (PLX4032, RG7204)
• RO5185426
• Vemurafenib (PLX4032)
• 207SMY3FQT
• NSC761431
• 1-PROPANESULFONAMIDE, N-[3-[[5-(4-CHLOROPHENYL)-1H-PYRROLO[2,3-B]PYRIDIN
• 918504-65-1
• 3og7
• PB11741
• HB4285
• SY067868
• DTXCID00161201
• N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)-propane-1-sulfonamide
• SR-01000941568
• J-522975
• 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H- pyrrolo(2,3-b)pyridin-3- yl)carbonyl)-2,4-difluorophenyl)-
• J-690009
• SCHEMBL298931
• Vemurafenib (PLX4032)?
• NCGC00250399-01
• RG-7204
• UNII-207SMY3FQT
• VEMURAFENIB [JAN]
• HMS3265N03
• VEMURAFENIB [MI]
• NSC-761431
• N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-
• VEMURAFENIB [WHO-DD]
• N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl]propane-1-sulfonamide
• BCP25783
• Vemurafenib [USAN:INN]
• GPXBXXGIAQBQNI-UHFFFAOYSA-N
• NS00008103
• HMS3654P09
• HMS3265M03
• EX-A1335
• HY-12057
• Vemurafenib [USAN]
• BRAF (V600E) kinase inhibitor RO5185426
• N-(3-{(5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl}-2,4- difluorophenyl)propane-1-sulfonamide
• BRD-K56343971-001-14-8
• CS-0216
• carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
• VEMURAFENIB [ORANGE BOOK]
• BRD-K56343971-001-02-3
• Vemurafenib; PLX4032
• HMS3265N04
• DB08881
• Ro 51-85426
• GTPL5893
• N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
• CHEBI:63637
• Q423111
• HMS3748G15
• 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3- yl)carbonyl)-2,4-difluorophenyl)-
• HSDB 8143
• CCG-264883
• MFCD18074504
• N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl]propane-1-sulfonamide
• R-7204
• PLX4032,Vemurafenib, RG7204, RO5185426, Zelboraf
• n-(3-((5-(4-chlorophenyl)-1h-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-1-propanesulfonamide
• SW218095-2
• VEMURAFENIB [VANDF]
• BRD-K56343971-001-05-6
• D09996
• AKOS007930804
• BDBM50396483
• AC-25010
• vemurafenibum
• 1029872-54-5
• [(2S,5R)-2,5-Dimethyl-4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl][3-[(5-fluoro-2-methyl-4-pyrimidinyl)amino]-4,6-dihydro-6,6 -dimethylpyrrolo[3,4-c]pyrazol-5(1H)-yl]methanone
• N-(3-((5-(4-Chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4- difluorophenyl)propane-1-sulfonamide
• DTXSID50238710
• s1267
• C23H18ClF2N3O3S
• BRAF(V600E) Kinase Inhibitor RO5185426
• 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-
• HMS3265M04
• RO5185426 , RG7204 , PLX4032
• EX-A053
• Vemurafenib;PLX-4032
• BRD-K56343971-001-10-6
• NCGC00250399-05
• ME-0096
• CHEMBL1229517
• BRD-K56343971-001-12-2
• Vemurafenib (JAN/USAN/INN)
• SR-01000941568-1
• NCGC00250399-08
• NSC-800964
• Zelboraf (TN)
• N-(3-(5-(4-Chlorophenyl)-1H-pyrrolo(2,3-b)pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
• propane-1-sulfonic acid {3-[5-(4-chloro-phenyl)-1h-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl}-amide
• AB01273970_03
• EN300-23265091
• VEMURAFENIB [INN]
• NSC800964
• VEMURAFENIB (MART.)
• Propane-1-sulfonic acid (3-
• SDCCGSBI-0647659.P002
• AB01273970-01
• RO-51-85426
• VEMURAFENIB [MART.]
• 1415041-85-8
• N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
• L01XE15
• RO-5185426
• Vemurafenib, >=98%

• Inchi： 1S/C23H18ClF2N3O3S/c1-2-9-33(31,32)29-19-8-7-18(25)20(21(19)26)22(30)17-12-28-23-16(17)10-14(11-27-23)13-3-5-15(24)6-4-13/h3-8,10-12,29H,2,9H2,1H3,(H,27,28)
• InChI Key： GPXBXXGIAQBQNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C2C(=C1)C(=CN2)C(C1=C(C=CC(=C1F)NS(CCC)(=O)=O)F)=O

Computed Properties

• Exact Mass: 489.07300
• Monoisotopic Mass: 489.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 5

Experimental Properties

• Density: 1.474
• Melting Point: 272°C
• PSA: 100.30000
• LogP: 6.69800

Vemurafenib Security Information

• Signal Word：Danger
• Hazard Statement： H302-H350-H360-H410
• Warning Statement： P201-P273-P308+P313
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8°C(BD316818)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Vemurafenib

Professional Introduction to Vemurafenib (CAS No. 1029872-54-5)

Vemurafenib, a small-molecule inhibitor, is a critical compound in the field of oncology, specifically designed to target and inhibit the activity of mutant forms of the BRAF kinase. With the CAS number 1029872-54-5, this compound has garnered significant attention for its role in treating patients with advanced melanoma. The development and application of Vemurafenib represent a significant advancement in personalized medicine, leveraging molecular targeting to achieve precise therapeutic outcomes.

The BRAF kinase is a key enzyme involved in the MAPK signaling pathway, which plays a pivotal role in cell proliferation, survival, and differentiation. Mutations in the BRAF gene, particularly the V600E mutation, are commonly found in melanoma patients and are associated with aggressive tumor growth and resistance to traditional therapies. Vemurafenib was specifically engineered to bind to the active site of the mutant BRAF protein, thereby inhibiting its kinase activity and disrupting downstream signaling cascades that promote tumor proliferation.

Since its approval by the U.S. Food and Drug Administration (FDA) in 2011, Vemurafenib has become a cornerstone in the treatment of metastatic melanoma. Clinical trials have demonstrated its efficacy in improving progression-free survival and overall response rates among patients with BRAF V600E-positive melanoma. The drug's mechanism of action involves directly blocking the ATP-binding site of the mutant BRAF kinase, preventing it from phosphorylating downstream targets such as MEK and ERK.

Recent advancements in understanding tumor heterogeneity have highlighted the importance of combination therapies when using Vemurafenib. Studies have shown that resistance to Vemurafenib often arises from secondary mutations or activation of alternative signaling pathways that bypass the inhibited BRAF kinase. To address this challenge, researchers have explored combinations of Vemurafenib with other targeted agents or immunotherapy approaches. For instance, studies have investigated the synergistic effects of Vemurafenib with anti-PD-1 antibodies, which target immune checkpoint proteins and enhance anti-tumor immune responses.

The pharmacokinetic profile of Vemurafenib is another critical aspect of its clinical application. The drug exhibits rapid absorption after oral administration, with peak plasma concentrations typically observed within 1 to 2 hours. Its bioavailability is relatively high, allowing for once-daily dosing regimens that improve patient compliance. However, Vemurafenib is primarily metabolized by cytochrome P450 enzymes, particularly CYP3A4 and CYP1A2, which can lead to potential drug-drug interactions with other medications that affect these enzymes.

From a chemical perspective, Vemurafenib belongs to the quinazoline class of compounds, characterized by a fused benzene and pyrimidine ring system. Its molecular structure includes several key functional groups that contribute to its binding affinity for the BRAF kinase active site. The presence of a triazolopyrimidine moiety enhances its interaction with the mutated residue at position 600 within the kinase domain. This structural feature has been extensively studied through computational modeling and X-ray crystallography to optimize its potency and selectivity.

The clinical efficacy of Vemurafenib has been further validated through multiple phase III trials involving diverse patient populations. These trials have consistently shown improved outcomes compared to traditional chemotherapy regimens for metastatic melanoma. Notably, patients who exhibit high levels of tumor shrinkage during initial treatment with Vemurafenib tend to maintain longer response durations. However, it is important to note that not all patients respond equally to this therapy, underscoring the need for biomarker-driven approaches to identify eligible candidates.

Ongoing research continues to explore novel applications and improvements for Vemurafenib beyond its current indications. Preclinical studies have investigated its potential role in other cancers driven by BRAF mutations, such as colorectal cancer and lung cancer. Additionally, efforts are underway to develop next-generation inhibitors that combine greater potency with improved safety profiles by addressing known limitations such as skin rash and joint pain—common side effects associated with Vemurafenib therapy.

The development of resistance mechanisms against Vemurafenib has also spurred interest in combination strategies that can overcome these challenges. For example, studies have explored the use of inhibitors targeting downstream effectors like MEK or ERK as compensatory therapies when BRAF inhibition alone becomes insufficient. Furthermore, emerging evidence suggests that combining Vemurafenib with drugs that modulate tumor microenvironment dynamics may enhance therapeutic efficacy by improving immune cell infiltration into tumors.

In conclusion, Vemurafenib (CAS No. 1029872-54-5) represents a landmark achievement in targeted oncology therapy for patients with BRAF V600E-positive melanoma. Its precise mechanism of action against mutant BRAF kinases has revolutionized treatment approaches for this previously challenging disease state. As our understanding of cancer biology evolves further through ongoing research efforts—including combination therapies—and advancements in drug design principles like structure-based optimization—Vemurafenib continues to set new standards while inspiring innovation across multiple oncology disciplines worldwide today.